N-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C11H13NO4S2/c1-8-4-5-10(16-8)9(13)7-12-18(14,15)11-3-2-6-17-11/h2-6,9,12-13H,7H2,1H3
• InChI Key: WOKSIVVTGAGCGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(CNS(=O)(=O)C2=CC=CS2)O
• Molecular Formula: C11H13NO4S2
• Molecular Weight: 287.4 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Some typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Thiophene derivatives have attracted attention as potential biologically active compounds. .

Organic Semiconductors and Electronics

• .

Corrosion Inhibition

• .

Mechanism of Action

Target of Action

Thiophene derivatives, which this compound is a part of, have been known to exhibit a variety of pharmacological properties such as anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties .

Mode of Action

Thiophene derivatives are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Thiophene derivatives have been reported to influence a variety of biochemical pathways due to their broad spectrum of biological activities .

Result of Action

Thiophene derivatives are known to exhibit a variety of biological effects, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic activities .

Future Directions

Thiophene-based analogs continue to be a topic of interest for medicinal chemists to improve advanced compounds with a variety of biological effects. Future research will likely continue to explore the synthesis, properties, and applications of these compounds.